Cas no 53606-33-0 (Benzaldehyde, 2-(ethylthio)-)

• Product Name: Benzaldehyde, 2-(ethylthio)-
• CAS No: 53606-33-0
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD18887665
• CID: 1583433
• PubChem ID: 13082726
• Update Time: 2025-10-30

Benzaldehyde, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(ethylthio)-
• 2-ethylsulfanylbenzaldehyde
• 53606-33-0
• AS-59567
• 2-(Ethylsulfanyl)benzaldehyde
• OTPHHWXZMVMABO-UHFFFAOYSA-N
• 2-(ethylsulfanyl)benzenecarbaldehyde
• 2-ethylsulfanyl benzaldehyde
• SCHEMBL2801460
• AKOS013115180
• W12314
• 2-(ethylthio)benzaldehyde
• DTXSID80517641

• MDL： MFCD18887665
• Inchi： 1S/C9H10OS/c1-2-11-9-6-4-3-5-8(9)7-10/h3-7H,2H2,1H3
• InChI Key： OTPHHWXZMVMABO-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde, 2-(ethylthio)-

Comprehensive Overview of Benzaldehyde, 2-(ethylthio)- (CAS No. 53606-33-0): Properties, Applications, and Industry Trends

Benzaldehyde, 2-(ethylthio)- (CAS No. 53606-33-0) is a specialized organic compound widely recognized for its unique aromatic and sulfur-containing functional groups. This compound, also referred to as 2-Ethylthio benzaldehyde, plays a pivotal role in synthetic chemistry, particularly in the development of flavorings, fragrances, and pharmaceutical intermediates. Its molecular structure combines a benzaldehyde core with an ethylthio substituent, offering distinct reactivity and versatility in industrial applications.

In recent years, the demand for sulfur-containing aromatic compounds like Benzaldehyde, 2-(ethylthio)- has surged due to their utility in agrochemicals and specialty chemicals. Researchers and manufacturers frequently search for "CAS 53606-33-0 suppliers" or "2-Ethylthio benzaldehyde synthesis," reflecting the compound's commercial and scientific relevance. Its applications extend to the synthesis of heterocyclic compounds, which are critical in drug discovery and material science.

From a chemical perspective, Benzaldehyde, 2-(ethylthio)- exhibits notable stability under standard conditions, making it suitable for storage and transportation. Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify its purity, a topic often queried in academic forums. The compound's boiling point and solubility in organic solvents like ethanol or dichloromethane are frequently documented in technical datasheets.

Environmental and regulatory considerations are also trending topics. While Benzaldehyde, 2-(ethylthio)- is not classified as hazardous under major regulatory frameworks, its handling requires adherence to standard laboratory safety protocols. Searches for "green synthesis of 2-Ethylthio benzaldehyde" highlight the industry's shift toward sustainable practices, aligning with global ESG (Environmental, Social, and Governance) goals.

Innovations in catalysis have further expanded the compound's utility. For instance, palladium-catalyzed cross-coupling reactions involving Benzaldehyde, 2-(ethylthio)- are explored for constructing complex molecular architectures. Such advancements resonate with queries like "CAS 53606-33-0 in organic synthesis" or "thioether functionalization," underscoring its interdisciplinary appeal.

In the fragrance industry, Benzaldehyde, 2-(ethylthio)- contributes to olfactive profiles with its sulfurous, slightly pungent notes. Perfumers often blend it with other aldehydes to create unique accords, a technique discussed in forums focused on flavor and fragrance chemistry. This niche application aligns with growing consumer interest in customizable scent formulations.

Market analysts note that the Asia-Pacific region dominates production of Benzaldehyde derivatives, driven by robust chemical manufacturing infrastructure. Searches for "53606-33-0 market price" reflect its economic significance. Meanwhile, academic interest persists, with studies investigating its role in photocatalysis and bioactive molecule design.

To conclude, Benzaldehyde, 2-(ethylthio)- (CAS No. 53606-33-0) exemplifies the intersection of tradition and innovation in chemical sciences. Its multifaceted applications—from pharmaceutical intermediates to fragrance enhancers—ensure its enduring relevance. As industries prioritize sustainable chemistry and high-value specialty chemicals, this compound will likely remain a focal point of research and commercial activity.